Isopropyl salicylate
Cat. No. B150150
Key on ui cas rn:
607-85-2
M. Wt: 180.2 g/mol
InChI Key: YEULQIJMIOWCHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08466197B2
Procedure details
CDI (2.34 g, 14.48 mmol) was added to a solution of salicylic acid (2.00 g, 14.48 mmol) in DMF (40 mL). The reaction mixture was stirred at 50° C. for 4 h and isopropyl alcohol (2.80 mL, 36.20 mmol) was dropwise added. The reaction mixture was stirred at 50° C. for 16 h and allowed to reach r.t. It was poured into H2O (50 mL) and extracted with Et2O (2×40 mL). The organic layer was washed with NaHCO3 (20 mL, saturated aqueous solution), dried over Na2SO4 (anhydrous), filtered and concentrated. The crude residue was flash chromatographed on SiO2 (5% EtOAc/hexanes) to furnish 1.395 g of isopropyl 2-hydroxybenzoate (colourless oil, yield: 54%).
Yield
54%
Identifiers
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REACTION_CXSMILES
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C1N=CN(C(N2C=NC=C2)=O)C=1.[C:13]([OH:22])(=[O:21])[C:14]1[C:15](=[CH:17][CH:18]=[CH:19][CH:20]=1)[OH:16].[CH:23](O)([CH3:25])[CH3:24].O>CN(C=O)C>[OH:16][C:15]1[CH:17]=[CH:18][CH:19]=[CH:20][C:14]=1[C:13]([O:22][CH:23]([CH3:25])[CH3:24])=[O:21]
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Inputs
Step One
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Name
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|
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Quantity
|
2.34 g
|
|
Type
|
reactant
|
|
Smiles
|
C1=CN(C=N1)C(=O)N2C=CN=C2
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|
Name
|
|
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Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C=1C(O)=CC=CC1)(=O)O
|
|
Name
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|
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Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
2.8 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)O
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Step Three
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Name
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|
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Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
50 °C
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Stirring
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Type
|
CUSTOM
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|
Details
|
The reaction mixture was stirred at 50° C. for 4 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
|
|
Details
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The reaction mixture was stirred at 50° C. for 16 h
|
|
Duration
|
16 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to reach r.t
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with Et2O (2×40 mL)
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WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed with NaHCO3 (20 mL, saturated aqueous solution)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over Na2SO4 (anhydrous)
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
chromatographed on SiO2 (5% EtOAc/hexanes)
|
Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1=C(C(=O)OC(C)C)C=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.395 g | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 53.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
